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Compound of Interest

Compound Name: Tetraethylsilane

Cat. No.: B1293383 Get Quote

For Immediate Release

This document provides a concise summary of the core molecular properties of

tetraethylsilane, a tetra-alkylsilicon compound. The information is intended for researchers,

scientists, and professionals in drug development and materials science who require precise

data for experimental design and chemical synthesis.

Core Molecular Data
Tetraethylsilane is an organosilicon compound consisting of a central silicon atom covalently

bonded to four ethyl groups.[1] Its fundamental properties are essential for its application as a

precursor in the synthesis of silicon-based materials and as a reducing agent.[1]

The key molecular identifiers for tetraethylsilane are presented below. This data is

foundational for stoichiometric calculations, analytical characterization, and safety protocols.

Property Value Reference

Molecular Formula C₈H₂₀Si [1][2][3]

Linear Formula Si(C₂H₅)₄ [2]

Molecular Weight 144.33 g/mol [1][2][3]

CAS Number 631-36-7 [1][2][3]
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Experimental Protocols
The determination of the molecular weight and formula of tetraethylsilane is achieved through

standard analytical chemistry techniques.

Mass Spectrometry: High-resolution mass spectrometry is employed to determine the

precise mass-to-charge ratio of the molecule and its fragments, allowing for the confirmation

of its molecular weight (144.133427 g/mol , monoisotopic mass) and elemental composition.

[1][4]

Elemental Analysis: Combustion analysis can be used to determine the empirical formula by

quantifying the mass percentages of Carbon, Hydrogen, and Silicon, which are then used to

derive the molecular formula of C₈H₂₀Si.

A detailed, step-by-step protocol for these well-established methods is beyond the scope of this

document. Standard operating procedures for mass spectrometry and elemental analysis are

widely available in analytical chemistry literature.

Visualization
Visual representations are critical for understanding complex systems. However, for the

presentation of basic molecular data such as formula and molecular weight, a graphical

diagram is not applicable as there are no signaling pathways, experimental workflows, or

intricate logical relationships to depict. The molecular structure itself provides the most relevant

visualization.

Caption: 2D graph of Tetraethylsilane's molecular structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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